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Compound of Interest

Compound Name: Nodakenetin

Cat. No.: B021329 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for the handling of Nodakenetin, a coumarin compound with

recognized anti-inflammatory and neuroprotective activities.

Quantitative Data Summary
The following table summarizes key quantitative data for Nodakenetin, facilitating easy

reference for experimental planning and safety protocols.
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Property Value

Molecular Formula C₁₄H₁₄O₄

Molecular Weight 246.26 g/mol [1]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[2][3] In DMSO,

solubility is 50 mg/ml. In DMF, solubility is 5

mg/ml.[4]

Storage (Powder)

Store at -20°C.[5] Can be stored for up to 24

months at 2-8°C if the vial is kept tightly sealed.

[3]

Storage (in Solvent)

Store at -80°C.[5] Stock solutions in tightly

sealed vials at -20°C are generally usable for up

to two weeks.[3][6]

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Nodakenetin is not readily available, a related

compound, Nodakenin, is classified as harmful if swallowed and very toxic to aquatic life with

long-lasting effects.[5] Therefore, caution should be exercised when handling Nodakenetin.

The following PPE is recommended as a minimum standard:

Gloves: Chemical-resistant gloves, such as neoprene or nitrile rubber, are essential to

prevent skin contact.[7] Avoid latex gloves as they may not provide adequate protection.[7]

Eye Protection: Safety glasses with side shields or goggles should be worn to protect against

splashes or airborne particles.[8]

Lab Coat: A standard laboratory coat should be worn to protect clothing and skin.

Respiratory Protection: If handling large quantities of the powder or if there is a risk of

aerosolization, a respirator may be necessary. Work in a well-ventilated area, preferably a

chemical fume hood.[5]
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Operational Plan for Handling Nodakenetin
This section provides a step-by-step guide for the safe handling of Nodakenetin from receipt to

disposal.

1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number (495-32-9) on the label match the order.

Wear appropriate PPE (gloves and lab coat) during inspection.

2. Storage:

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials such as strong acids, alkalis, and oxidizing agents.[5]

For long-term storage of the solid compound, a temperature of -20°C is recommended.[5]

If preparing stock solutions, store them in tightly sealed vials at -80°C for up to six months or

-20°C for up to one month.[9]

3. Preparation of Solutions:

All handling of the solid compound should be done in a chemical fume hood to avoid

inhalation of dust.

Wear full PPE, including gloves, a lab coat, and eye protection.

To prepare a solution, slowly add the solvent to the Nodakenetin powder to avoid splashing.

If precipitation occurs, heating and/or sonication can be used to aid dissolution.[9]

4. Handling and Use:

Avoid direct contact with the skin, eyes, and clothing.

Do not eat, drink, or smoke in the area where Nodakenetin is handled.[5]
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Wash hands thoroughly after handling.[5]

5. Spill Management:

In case of a spill, evacuate the area if necessary.

For small spills of the solid, carefully sweep up the material, avoiding dust generation, and

place it in a sealed container for disposal.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

Ventilate the area and clean the spill site with an appropriate solvent.

6. Disposal:

Dispose of Nodakenetin and any contaminated materials as hazardous chemical waste in

accordance with local, state, and federal regulations.

Do not dispose of it down the drain or in the regular trash.

The primary method for disposal of unused pesticides, which can be analogous to chemical

compounds, is incineration in a licensed facility.[10]

Experimental Workflow and Safety Diagram
The following diagram illustrates the key steps and safety considerations in the Nodakenetin
handling workflow.
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Nodakenetin Handling and Safety Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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